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Compound of Interest

Compound Name: M1002

Cat. No.: B1675830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M1002 is a potent and specific agonist of the hypoxia-inducible factor-2 (HIF-2), a key

transcription factor involved in cellular adaptation to low oxygen conditions.[1] It enhances the

expression of HIF-2 target genes and exhibits synergistic effects when used in combination

with prolyl-hydroxylase domain (PHD) inhibitors.[1] These characteristics make M1002 a

valuable tool for research in areas such as oncology, ischemia, and other hypoxia-related

pathologies. Accurate and consistent preparation of M1002 stock solutions is critical for

obtaining reliable and reproducible experimental results. This document provides detailed

protocols for the preparation, storage, and handling of M1002 stock solutions.

Data Presentation
A summary of the key quantitative data for M1002 is presented in the table below for easy

reference.
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Property Value

Molecular Weight 394.30 g/mol

Formula C₁₅H₈F₆N₂O₂S

Appearance White to off-white solid

Solubility (in vitro)

DMF: 50 mg/mL (126.81 mM) with

ultrasonicDMSO: 50 mg/mL (126.81 mM) with

ultrasonic, warming, and heat to 60°C[1]

Storage of Powder -20°C for 3 years[1]

Storage of Stock Solution -80°C for 6 months-20°C for 1 month[1]

Experimental Protocols
Preparing a High-Concentration Stock Solution (e.g., 10
mM)
This protocol describes the preparation of a 10 mM stock solution of M1002 in DMSO.

Materials:

M1002 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated precision balance

Vortex mixer

Water bath or heat block

Ultrasonic bath

Protocol:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing M1002: Carefully weigh out the desired amount of M1002 powder using a

calibrated precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.943 mg of M1002 (Molecular Weight = 394.30).

Calculation: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular

Weight ( g/mol ) / 1000

Dissolving in DMSO:

Add the weighed M1002 powder to a sterile conical tube.

Add the calculated volume of DMSO to the tube. For a 10 mM solution with 3.943 mg of

M1002, add 1 mL of DMSO.

It is crucial to use anhydrous or newly opened DMSO as hygroscopic DMSO can

significantly impact solubility.

Solubilization:

Vortex the tube for 1-2 minutes to initially mix the powder and solvent.

Use an ultrasonic bath for 10-15 minutes to aid dissolution.

If the compound is not fully dissolved, warm the solution to 60°C in a water bath or heat

block for 5-10 minutes, with intermittent vortexing.

Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.

Aliquoting and Storage:

Once the M1002 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. This minimizes freeze-thaw cycles which can

degrade the compound.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), store at -20°C.

Preparing a Working Solution from the Stock Solution
(e.g., 10 µM)
This protocol describes the dilution of the 10 mM stock solution to a 10 µM working solution.

Materials:

10 mM M1002 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips

Protocol:

Thawing the Stock Solution: Remove one aliquot of the 10 mM M1002 stock solution from

the -80°C or -20°C freezer and thaw it at room temperature.

Dilution Calculation: Determine the volume of the stock solution needed to achieve the

desired final concentration in the final volume of the working solution. To prepare 1 mL of a

10 µM working solution from a 10 mM stock solution, a 1:1000 dilution is required.

Calculation (V1C1 = V2C2):

V1 = (V2 x C2) / C1

V1 = (1000 µL x 10 µM) / 10,000 µM = 1 µL

Preparing the Working Solution:
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In a sterile tube, add 999 µL of the desired cell culture medium or experimental buffer.

Add 1 µL of the 10 mM M1002 stock solution to the medium or buffer.

Gently vortex or pipette up and down to ensure thorough mixing.

Immediate Use: It is recommended to prepare the working solution immediately before use

for optimal performance.
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Caption: Simplified HIF-2 signaling pathway showing M1002 as an agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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